bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate

• IUPAC Name: N-bis(4-methylphenoxy)phosphoryl-1,3-thiazol-2-amine
• InChI: InChI=1S/C17H17N2O3PS/c1-13-3-7-15(8-4-13)21-23(20,19-17-18-11-12-24-17)22-16-9-5-14(2)6-10-16/h3-12H,1-2H3,(H,18,19,20)
• InChI Key: DCGDARUHRXDPIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OP(=O)(NC2=NC=CS2)OC3=CC=C(C=C3)C
• Molecular Formula: C17H17N2O3PS
• Molecular Weight: 360.4 g/mol

Description

Bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate (BMPTAP) is a compound that has gained attention in scientific research due to its potential applications in the field of medicine. BMPTAP is a phosphoramidate compound that contains a thiazole ring and two 4-methylphenyl groups. This compound has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential applications.

Mechanism of Action

Bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate has been shown to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B). PTP1B is an enzyme that plays a critical role in the regulation of insulin signaling, and its inhibition has been shown to improve insulin sensitivity. bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a critical role in the regulation of energy metabolism.
Biochemical and Physiological Effects
bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate has been shown to improve insulin sensitivity and glucose tolerance in animal models of type 2 diabetes. This compound has also been shown to reduce hepatic glucose production and improve lipid metabolism. Additionally, bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

Bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate has several advantages for use in lab experiments. This compound is relatively easy to synthesize and purify, and it has been shown to have low toxicity in animal studies. However, one limitation of bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate is that it is not very soluble in water, which may make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate. One area of interest is the development of bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate derivatives with improved solubility and bioavailability. Another area of interest is the exploration of bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate's potential therapeutic benefits in other disease models, such as cancer and neurodegenerative diseases. Additionally, further studies are needed to elucidate the precise mechanism of action of bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate and its effects on various signaling pathways.

Scientific Research Applications

Bis(4-methylphenyl) 1,3-thiazol-2-ylamidophosphate has been extensively studied for its potential applications in the field of medicine. This compound has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential applications.